Cas no 67800-68-4 (1H-Pyrrolizine-1-carboxylic acid, hexahydro-3-oxo-, ethyl ester, trans-)

1H-Pyrrolizine-1-carboxylic acid, hexahydro-3-oxo-, ethyl ester, trans- structure
67800-68-4 structure
Product Name:1H-Pyrrolizine-1-carboxylic acid, hexahydro-3-oxo-, ethyl ester, trans-
CAS No:67800-68-4
MF:C10H15NO3
MW:197.231003046036
CID:394110
PubChem ID:71374744
Update Time:2025-04-19

1H-Pyrrolizine-1-carboxylic acid, hexahydro-3-oxo-, ethyl ester, trans- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolizine-1-carboxylic acid, hexahydro-3-oxo-, ethyl ester, trans-
    • ethyl (1R,8R)-3-oxo-1,2,5,6,7,8-hexahydropyrrolizine-1-carboxylate
    • DTXSID10797510
    • 67800-68-4
    • Ethyl (1R,7aR)-3-oxohexahydro-1H-pyrrolizine-1-carboxylate
    • Inchi: 1S/C10H15NO3/c1-2-14-10(13)7-6-9(12)11-5-3-4-8(7)11/h7-8H,2-6H2,1H3/t7-,8-/m1/s1
    • InChI Key: LZAMGHNQDIVDLV-HTQZYQBOSA-N
    • SMILES: O=C1C[C@@H](C(=O)OCC)[C@H]2CCCN21

Computed Properties

  • Exact Mass: 197.10525
  • Monoisotopic Mass: 197.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 46.6Ų

Experimental Properties

  • PSA: 46.61

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